Cas no 457099-42-2 (5-Ethynylpyrazin-2-amine)

5-Ethynylpyrazin-2-amine is a heterocyclic compound featuring an ethynyl group attached to a pyrazine ring, with an amine substituent at the 2-position. This structure confers versatility in synthetic applications, particularly in pharmaceutical and materials chemistry. The ethynyl group enables click chemistry reactions, facilitating efficient conjugation with azides for bioconjugation or polymer synthesis. The pyrazine core contributes to its potential as a building block for bioactive molecules, including kinase inhibitors or nucleoside analogs. Its amine functionality allows further derivatization, enhancing its utility in medicinal chemistry. The compound’s balanced reactivity and stability make it suitable for controlled modifications in complex synthetic pathways.

5-Ethynylpyrazin-2-amine structure

Product Name:5-Ethynylpyrazin-2-amine

CAS No:457099-42-2

MF:C₆H₅N₃

MW:119.124000310898

MDL:MFCD19214468

CID:1083001

PubChem ID:22046532

Update Time:2025-08-05

5-Ethynylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Ethynylpyrazin-2-amine
- 2-amino-5-ethynyl pyrazine
- 5-ethynyl-2-Pyrazinamine
- SY075734
- BS-16845
- A-5462
- SCHEMBL2031652
- 5-ethynyl-2-aminopyrazine
- A872339
- MFCD19214468
- PHMZLDTZAHNAPC-UHFFFAOYSA-N
- DA-37372
- AKOS006349924
- CS-0158549
- 2-Amino-5-ethynylpyrazine
- 457099-42-2
- EN300-2982657
- MDL： MFCD19214468
- Inchi： 1S/C6H5N3/c1-2-5-3-9-6(7)4-8-5/h1,3-4H,(H2,7,9)
- InChI Key： PHMZLDTZAHNAPC-UHFFFAOYSA-N
- SMILES： N1C=C(C#C)N=CC=1N

Computed Properties

Exact Mass: 119.048347172g/mol
Monoisotopic Mass: 119.048347172g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 51.8Å²

Experimental Properties

Color/Form: NA
Density: 1.2±0.1 g/cm3
Boiling Point: 287.3±40.0 °C at 760 mmHg
Flash Point: 107.0±23.2 °C

5-Ethynylpyrazin-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

5-Ethynylpyrazin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KG328-100mg	5-Ethynylpyrazin-2-amine	457099-42-2	95+%	100mg	3869CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-KG328-250mg	5-Ethynylpyrazin-2-amine	457099-42-2	95+%	250mg	7955CNY	2021-05-07
abcr	AB445209-250 mg	5-Ethynylpyrazin-2-amine; min. 95%	457099-42-2		250MG	€860.00	2023-07-18
abcr	AB445209-500 mg	5-Ethynylpyrazin-2-amine; min. 95%	457099-42-2		500MG	€1,355.00	2023-07-18
Chemenu	CM327698-1g	5-ethynylpyrazin-2-amine	457099-42-2	95%+	1g	$937	2021-08-18
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Chemenu	CM327698-250mg	5-ethynylpyrazin-2-amine	457099-42-2	95%+	250mg	$254	2024-07-16
Chemenu	CM327698-1g	5-ethynylpyrazin-2-amine	457099-42-2	95%+	1g	$763	2024-07-16